N-(4-cyano-1-naphthyl)acetamide

• Molecular Formula: C13H10N2O
• Molecular Weight: 210.23 g/mol
• IUPAC Name: N-(4-cyanonaphthalen-1-yl)acetamide
• InChI: InChI=1S/C13H10N2O/c1-9(16)15-13-7-6-10(8-14)11-4-2-3-5-12(11)13/h2-7H,1H3,(H,15,16)
• InChI Key: COZOJWLUNAGFJN-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C2=CC=CC=C21)C#N
• Pictograms: Irritant

Description

N-(4-cyano-1-naphthyl)acetamide, also known as NCA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. NCA is a white crystalline solid that is soluble in organic solvents and is widely used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of N-(4-cyano-1-naphthyl)acetamide is not fully understood. However, it is believed that N-(4-cyano-1-naphthyl)acetamide interacts with biological molecules through hydrogen bonding and π-π interactions, leading to changes in their fluorescence properties.
Biochemical and Physiological Effects:
N-(4-cyano-1-naphthyl)acetamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4-cyano-1-naphthyl)acetamide in lab experiments is its high sensitivity and selectivity towards biological molecules. However, one of the major limitations of using N-(4-cyano-1-naphthyl)acetamide is its toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(4-cyano-1-naphthyl)acetamide. One area of research is the development of new fluorescent probes based on N-(4-cyano-1-naphthyl)acetamide for the detection of specific biological molecules. Another area of research is the synthesis of new organic compounds based on N-(4-cyano-1-naphthyl)acetamide for use in pharmaceuticals and agrochemicals. Additionally, further research is needed to understand the mechanism of action of N-(4-cyano-1-naphthyl)acetamide and its potential applications in various fields.

Synthesis Methods

The synthesis of N-(4-cyano-1-naphthyl)acetamide involves the reaction of 4-cyano-1-naphthol with acetic anhydride in the presence of a catalyst. The reaction is carried out under reflux conditions, and the resulting product is purified using recrystallization.

Scientific Research Applications

N-(4-cyano-1-naphthyl)acetamide has been extensively used in scientific research due to its unique properties. It has been used as a fluorescent probe for the detection of various biological molecules, including proteins, nucleic acids, and carbohydrates. It has also been used as a starting material for the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.